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Compound of Interest

Compound Name: 3-Bromo-4-iodobenzonitrile

CAS No.: 1000577-94-5

Cat. No.: B1293187

Get Quote

3-Bromo-4-iodobenzonitrile is a halogenated aromatic compound of significant interest in

synthetic chemistry. Its unique substitution pattern, featuring three distinct functional groups—

nitrile, bromine, and iodine—makes it a versatile building block for the synthesis of complex

molecules, particularly in the development of novel pharmaceutical agents and advanced

materials. Accurate structural confirmation is the bedrock of its application, ensuring reaction

pathways proceed as intended and that the final products possess the desired chemical and

biological properties. This guide outlines the integrated spectroscopic workflow essential for

this confirmation.

Physicochemical Properties
A foundational understanding of a compound's basic properties is the first step in its analysis.
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Property Value Source

IUPAC Name 3-bromo-4-iodobenzonitrile PubChem[1]

CAS Number 1000577-94-5 Sigma-Aldrich

Molecular Formula C₇H₃BrIN PubChem[1]

Molecular Weight 307.91 g/mol PubChem[1]

Monoisotopic Mass 306.84936 Da PubChem[1]

Physical Form Solid Sigma-Aldrich

Melting Point 139-140 °C Sigma-Aldrich

Overall Elucidation Workflow
The confirmation of the structure is not a linear process but a convergence of evidence. Each

analytical technique provides a unique piece of the puzzle, and only when all pieces align can

the structure be assigned with high confidence.
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Caption: Integrated workflow for structural elucidation.

Mass Spectrometry (MS): The Molecular Blueprint
Expertise & Rationale: Mass spectrometry is the logical starting point in any structural

elucidation.[2][3] It provides the single most critical piece of initial data: the molecular weight of

the compound. For halogenated molecules, MS offers a unique self-validating feature through

the analysis of isotopic patterns, providing direct evidence for the presence and number of

specific halogen atoms.

Experimental Protocol (High-Resolution ESI-MS)
Sample Preparation: Dissolve approximately 1 mg of the sample in 1 mL of a suitable solvent

(e.g., acetonitrile or methanol).

Instrumentation: Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF)

or Orbitrap instrument, equipped with an Electrospray Ionization (ESI) source.

Analysis Mode: Acquire data in both positive and negative ion modes to observe different

adducts.

Data Acquisition: Infuse the sample solution at a flow rate of 5-10 µL/min. Scan a mass

range appropriate for the expected molecular weight (e.g., m/z 100-500).

Expected Data & Interpretation
The primary goal is to match the experimentally observed mass to the calculated exact mass of

the proposed structure.
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Ion / Adduct Calculated m/z

[M]⁻ (Monoisotopic) 305.84209

[M+H]⁺ (Monoisotopic) 307.85665

[M+Na]⁺ (Monoisotopic) 329.83859

[M+HCOO]⁻ 351.84757

Data sourced from predicted values on

PubChem.[4]

Trustworthiness through Isotopic Pattern: The most powerful confirmatory evidence from MS

comes from the distinctive isotopic signature of bromine. Naturally occurring bromine consists

of two isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. This results in a pair of peaks in the

mass spectrum for any bromine-containing fragment: the M peak and the M+2 peak, which

have nearly identical intensities. The presence of this 1:1 doublet for the molecular ion is

unambiguous proof of a single bromine atom in the molecule.

Fourier-Transform Infrared (FT-IR) Spectroscopy:
Functional Group Identification
Expertise & Rationale: FT-IR spectroscopy is a rapid, non-destructive technique that excels at

identifying the functional groups present in a molecule.[2] It works by measuring the absorption

of infrared radiation by the sample, which excites molecular vibrations at specific frequencies.

For 3-Bromo-4-iodobenzonitrile, the key target is the nitrile group (-C≡N), which has a sharp,

intense, and highly characteristic absorption band.

Experimental Protocol (ATR-FTIR)
Sample Preparation: Place a small amount of the solid sample directly onto the diamond

crystal of the Attenuated Total Reflectance (ATR) accessory.

Background Scan: Perform a background scan with a clean ATR crystal to account for

atmospheric CO₂ and H₂O.
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Sample Scan: Lower the ATR anvil to ensure good contact with the sample and collect the

spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Data Processing: The resulting spectrum is typically displayed as % Transmittance versus

Wavenumber (cm⁻¹).

Expected Data & Interpretation
The IR spectrum provides a molecular "fingerprint" and confirms the presence of key structural

components.

Wavenumber (cm⁻¹) Vibration Mode Expected Appearance

~2230 -C≡N (Nitrile Stretch) Sharp, Strong Intensity

3100 - 3000 =C-H (Aromatic Stretch) Weak to Medium Intensity

1580 - 1450 C=C (Aromatic Ring Stretch)
Medium to Strong, Multiple

Bands

Below 800 C-Br, C-I Stretch Fingerprint Region

Reference data based on

standard IR correlation tables

and spectra of related

compounds like 4-

bromobenzonitrile.[5]

The definitive observation of a sharp peak around 2230 cm⁻¹ provides strong, direct evidence

for the nitrile functional group, a critical component of the target structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Connectivity
Expertise & Rationale: NMR spectroscopy is the most powerful technique for determining the

precise connectivity of atoms in a molecule.[6][7] By probing the magnetic properties of atomic

nuclei (primarily ¹H and ¹³C), NMR provides detailed information about the chemical
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environment, proximity, and bonding of each atom, allowing for a complete structural map to be

drawn.

Experimental Protocol (¹H and ¹³C NMR)
Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent

(e.g., CDCl₃ or DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal

reference (δ = 0.00 ppm).

Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition: Acquire a standard proton spectrum. Key parameters include a 90°

pulse, a relaxation delay of 1-2 seconds, and acquisition of 16-32 scans.

¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Due to the lower natural

abundance of ¹³C, more scans (~1024 or more) and a longer relaxation delay may be

necessary. This protocol is based on standard methodologies described in the scientific

literature.[8]

¹H NMR: Predicted Spectrum & Interpretation
The aromatic region of the ¹H NMR spectrum is expected to show three distinct signals,

corresponding to the three protons on the benzene ring. Their chemical shifts and splitting

patterns are dictated by the electronic effects of the substituents.
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Proton
Predicted δ
(ppm)

Predicted
Multiplicity

Predicted
Coupling (J,
Hz)

Rationale

H-2 ~8.1 Doublet (d) J ≈ 2 Hz

Ortho to the

electron-

withdrawing CN

group and meta

to Br.

Deshielded.

Small meta-

coupling to H-6.

H-5 ~7.9 Doublet (d) J ≈ 8 Hz

Ortho to the

iodine atom and

meta to the CN

group. Large

ortho-coupling to

H-6.

H-6 ~7.6
Doublet of

Doublets (dd)
J ≈ 8 Hz, 2 Hz

Ortho to H-5 and

meta to H-2. Split

by both protons.

H-2 H-5 H-6

Click to download full resolution via product page

Caption: Proton assignments for 3-Bromo-4-iodobenzonitrile.

¹³C NMR: Predicted Spectrum & Interpretation
The proton-decoupled ¹³C NMR spectrum will display seven unique signals, one for each

carbon atom in the molecule.
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Carbon Predicted δ (ppm) Rationale

C-CN ~117
Typical chemical shift for a

nitrile carbon.

C-1 ~114
Ipso-carbon to the nitrile

group.

C-2 ~139

Deshielded by adjacent

electron-withdrawing CN

group.

C-3 (C-Br) ~125
Ipso-carbon attached to

bromine.

C-4 (C-I) ~95

Ipso-carbon attached to iodine.

Shielded due to the "heavy

atom effect."[9]

C-5 ~138 Deshielded by adjacent iodine.

C-6 ~132
Standard aromatic carbon

shift.

Predicted shifts are based on

substituent effects and data

from analogous compounds

like 3-iodobenzonitrile.[10]

Integrated Analysis: The Self-Validating Conclusion
True structural confirmation is achieved when every piece of spectroscopic data corroborates

the others, pointing to a single, unambiguous structure.
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Convergent Data Points

MS: m/z 307.856 ([M+H]⁺)
1:1 M, M+2 Isotope Pattern

Confirmed Structure:
3-Bromo-4-iodobenzonitrile

Confirms C₇H₃BrIN

IR: Sharp peak at ~2230 cm⁻¹ Confirms -C≡N Group

¹H NMR: 3 Aromatic Protons
(d, d, dd pattern)

Confirms 1,2,4-Substitution

¹³C NMR: 7 Distinct Carbon Signals
(Including C-I at ~95 ppm)

Confirms Carbon Skeleton

Click to download full resolution via product page

Caption: Convergence of evidence for structural confirmation.

The logical conclusion is as follows:

Mass Spectrometry confirms the molecular formula is C₇H₃BrIN and the presence of one

bromine atom.

FT-IR Spectroscopy confirms the presence of the required nitrile functional group.

¹H NMR Spectroscopy confirms the presence of three protons on an aromatic ring and their

specific 1,2,4-trisubstituted arrangement.

¹³C NMR Spectroscopy confirms the seven-carbon skeleton, the nitrile carbon, and the

specific locations of the bromine and iodine atoms, validated by their characteristic ipso-

carbon shifts.

Together, these techniques form a self-validating system that leaves no ambiguity in the final

structural assignment of 3-Bromo-4-iodobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b1293187?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

